Cas no 1250486-42-0 (3-bromo-4-(3-fluorophenoxy)aniline)

3-Bromo-4-(3-fluorophenoxy)aniline is a halogenated aniline derivative featuring both bromine and fluorine substituents, which enhance its reactivity and utility in organic synthesis. The compound’s structure, incorporating a phenoxy linkage and an amino group, makes it a versatile intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. Its electron-withdrawing substituents facilitate selective functionalization, enabling precise modifications in cross-coupling reactions or nucleophilic substitutions. The presence of fluorine further improves metabolic stability in bioactive compounds. This intermediate is valued for its compatibility with modern synthetic methodologies, offering a balance of reactivity and stability for advanced chemical synthesis.
3-bromo-4-(3-fluorophenoxy)aniline structure
1250486-42-0 structure
Product Name:3-bromo-4-(3-fluorophenoxy)aniline
CAS No:1250486-42-0
MF:
MW:
MDL:MFCD16085560
CID:4581626
PubChem ID:61718688
Update Time:2025-05-21

3-bromo-4-(3-fluorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-(3-fluorophenoxy)aniline
    • MDL: MFCD16085560

3-bromo-4-(3-fluorophenoxy)aniline Pricemore >>

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Additional information on 3-bromo-4-(3-fluorophenoxy)aniline

Recent Advances in the Study of 3-bromo-4-(3-fluorophenoxy)aniline (CAS: 1250486-42-0) in Chemical Biology and Pharmaceutical Research

3-bromo-4-(3-fluorophenoxy)aniline (CAS: 1250486-42-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique bromo-fluorophenoxy-aniline structure, has been the subject of various studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 3-bromo-4-(3-fluorophenoxy)aniline, with researchers employing advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to improve yield and purity. These efforts have led to the development of more efficient and scalable synthetic routes, making the compound more accessible for further biological evaluation. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions and binding affinities of this compound, suggesting its potential as a lead structure for drug development.

In the context of biological activity, 3-bromo-4-(3-fluorophenoxy)aniline has demonstrated promising results in preliminary assays targeting various disease pathways. For instance, recent in vitro studies have shown that this compound exhibits inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. Furthermore, its unique structural features have been explored for their potential to modulate inflammatory responses, making it a candidate for the development of novel anti-inflammatory agents. These findings underscore the versatility of 3-bromo-4-(3-fluorophenoxy)aniline as a scaffold for designing new therapeutic molecules.

Another area of interest is the compound's potential application in the development of radiopharmaceuticals. The presence of bromine and fluorine atoms in its structure offers opportunities for radiolabeling, which could be exploited for imaging and diagnostic purposes. Recent research has investigated the feasibility of incorporating 3-bromo-4-(3-fluorophenoxy)aniline into positron emission tomography (PET) tracers, with preliminary results indicating favorable pharmacokinetic properties and target specificity. This opens new avenues for its use in non-invasive diagnostic techniques.

Despite these promising developments, challenges remain in the optimization of 3-bromo-4-(3-fluorophenoxy)aniline for clinical applications. Issues such as solubility, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Researchers are also exploring the potential of derivatization to enhance the compound's pharmacological properties while minimizing adverse effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate the findings into viable therapeutic options.

In conclusion, 3-bromo-4-(3-fluorophenoxy)aniline (CAS: 1250486-42-0) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes, combined with its demonstrated biological activities, make it a valuable candidate for further investigation. Continued research efforts are expected to yield deeper insights into its mechanisms of action and potential therapeutic applications, paving the way for innovative drug discovery and development.

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